6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

• IUPAC Name: 6-fluoro-3-piperidin-4-yl-1,2-benzoxazole
• InChI: InChI=1S/C12H13FN2O/c13-9-1-2-10-11(7-9)16-15-12(10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2
• InChI Key: MRMGJMGHPJZSAE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NOC3=C2C=CC(=C3)F
• Molecular Formula: C12H13FN2O
• DSSTOX Substance ID: DTXSID50233083
• Molecular Weight: 220.24 g/mol
• CAS RN: 84163-77-9

Description

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole, also known by its PubChem CID 849421, is a compound with the molecular formula C12H13FN2O. It is an important intermediate product in the synthesis of atypical antipsychotics such as risperidone, paliperidone, and iloperidone. It is also exploited as a molecular scaffold for antimicrobials, antidepressants, and anticancer drugs.

Synthesis Analysis

A synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzisoxazole derivatives has been described using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives. The target products were obtained with 55–92% yields in relatively short reaction times.

Molecular Structure Analysis

The molecular weight of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole is 220.24 g/mol. The InChI code is InChI=1S/C12H13FN2O/c13-9-1-2-10-11(7-9)16-15-12(10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2 and the Canonical SMILES is C1CNCCC1C2=NOC3=C2C=CC(=C3)F.

Physical And Chemical Properties Analysis

6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole is a white crystalline powder. The compound has a melting point of 64–66°C.

Scientific Research Applications

Pharmacology

In pharmacology, “6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole” may serve as a precursor or an intermediate in the synthesis of various pharmacologically active molecules. .

Cancer Treatment

Compounds like “6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole” are being explored for their potential role in cancer treatment. .

Drug Development

As a part of drug development, this compound could be utilized in the creation of new therapeutic agents. .

Molecular Docking Studies

“6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole” can be used in molecular docking studies to predict the orientation of a drug within a targeted binding site. .

Antipsychotic Drug Research

This compound is structurally related to Paliperidone, an antipsychotic drug. .

Safety and Hazards

The safety information available suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment should be used, and adequate ventilation should be ensured. The compound has been classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, STOT SE 3.

Synthesis routes and methods I

Procedure details

2,4-difluorophenyl-(4-piperidinyl)-methanone oxime hydrochloride (5.52 g, 20 mmol) is added to 25 ml of 50% potassium hydroxide; reflux for 4 hours, cooled to room temperature, and extracted with toluene (25 ml×2). The combined organic phases are dried over anhydrous magnesium sulfate, filtered, evaporated to dryness under reduced pressure, and recrystallized in diethyl ether, to obtain 3.3 g of a product, with a yield of 75%.

Synthesis routes and methods II

Procedure details

To the suspension of 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole hydrochloride (25 grams) (formula-6) dissolved in water (100 ml), added aqueous sodium hydroxide (4.8 grams in 20 ml water). Stirred for 20 min and filtered the precipitated solid. Washed the solid with cold water and dried to obtain the title compound.

Synthesis routes and methods III

Procedure details

A suspension of 11 g of 4-(2,4-difluoro-benzoyl)piperidine-oxime hydrochloride and 25 g of potassium hydroxide in 25 ml of water is heated to boiling with stirring for 2 hours. The reaction mixture is cooled to room temperature and extracted with toluene. The organic phase is dried over anhydrous sodium sulfate and evaporated in vacuo. The residual crude product is recrystallized from petroleum ether. Thus 7.1 g of the title compound are obtained. According to HPLC MS analysis the product contains 5% of 4-{6-[4′-(6′-fluoro-1′,2′-benzisoxazol-3′-yl)-piperidine-1′-yl]-1,2-benzisoxazol-3-yl}-piperidine, as a contamination (compound of the Formula VI).